![molecular formula C18H18O4 B1244802 2',4'-Dihydroxy-6'-methoxy-3',5'-dimethylchalcone CAS No. 65349-31-7](/img/structure/B1244802.png)
2',4'-Dihydroxy-6'-methoxy-3',5'-dimethylchalcone
Overview
Description
DMC is a major active constituent of the buds of Cleistocalyx operculatus (Roxb.) Merr. et Perry (Myrtaceae), a main ingredient of herbal tea in tropical zones . It is a functional chalcone that has been reported to exert potent cytotoxicity against multi-drug resistant BEL-7402/5-FU cells .
Synthesis Analysis
DMC was isolated from seeds of Syzygium nervosum A.Cunn. ex DC . Thirty-three DMC derivatives were synthesized through acylation, alkylations, and sulfonylation . These semi-synthetic DMC derivatives were evaluated for in vitro cytotoxicity against six carcinoma cell lines .Molecular Structure Analysis
The molecular structure of DMC is complex and detailed information about its structure can be found in various scientific publications .Chemical Reactions Analysis
DMC has been reported to have protective effects against hydrogen peroxide-induced oxidative stress in hepatic L02 cells . It has also been reported to reverse drug resistance in BEL-7402/5-FU cells .Scientific Research Applications
Anticancer Properties
2',4'-Dihydroxy-6'-methoxy-3',5'-dimethylchalcone (DMC), isolated from various plants like Eugenia aquea, has shown significant anticancer activities. Research indicates that DMC can inhibit cell proliferation and induce apoptosis in cancer cell lines, such as MCF-7 human breast cancer cells (Barliana et al., 2017), (Subarnas et al., 2015). DMC has also been reported to exhibit cytotoxicity against various cancer cell lines, including human liver cancer SMMC-7721 cells (Ye et al., 2004), (Ye et al., 2005).
Glucose Regulation and Diabetes Management
DMC has demonstrated potential benefits in the management of hyperglycemia and diabetes. Studies suggest that DMC can inhibit pancreatic α-amylase and enhance glucose transport, highlighting its therapeutic potential in managing high blood sugar levels (Hu et al., 2012). Moreover, DMC improves glucose tolerance as an AMPK activator and shows anti-diabetic effects in cell culture systems and a diet-induced obese mouse model (Choi et al., 2016).
Hepatoprotective Effects
DMC has been shown to have hepatoprotective effects against oxidative stress-induced liver injury. It alleviates oxidative stress and apoptosis in liver cells, suggesting its potential as a therapeutic agent for liver diseases (Lu et al., 2014).
Antimicrobial Activities
DMC possesses antimicrobial properties, including antifungal and antibacterial activities. It has been isolated from Myrica serrata and shown to inhibit the growth of organisms like Cladosporium cucumerinum, Bacillus subtilis, and Escherichia coli (Gafner et al., 1996).
Antiprotozoal Properties
DMC has demonstrated significant antiprotozoal activity against pathogens such as Leishmania donovani and Trypanosoma brucei, indicating its potential use in the treatment of diseases caused by these organisms (Salem & Werbovetz, 2005).
Mechanism of Action
properties
IUPAC Name |
1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenylprop-2-en-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18O4/c1-11-16(20)12(2)18(22-3)15(17(11)21)14(19)10-9-13-7-5-4-6-8-13/h4-10,20-21H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZEQDSMFACWASC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=C1O)C(=O)C=CC2=CC=CC=C2)OC)C)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701231457 | |
Record name | 2′,4′-Dihydroxy-6′-methoxy-3′,5′-dimethylchalcone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701231457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
65349-31-7 | |
Record name | 2′,4′-Dihydroxy-6′-methoxy-3′,5′-dimethylchalcone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=65349-31-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2′,4′-Dihydroxy-6′-methoxy-3′,5′-dimethylchalcone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701231457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.